Cefpodoxime-d3 Acid

Specification

• Molecular Formula: C₁₅H₁₄D₃N₅O₆S₂
• Molecular Weight: 430.47

Introduction

Chemical Structure and Properties

Molecular Structure

Cefpodoxime-d3 Acid is characterized by the molecular formula C15H14D3N5O6S2, indicating the presence of three deuterium atoms replacing hydrogen in the parent structure. The compound features the same core cephalosporin structure as non-deuterated cefpodoxime, with the key difference being the trideuteriomethoxy group.

The structure can be described as (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-(trideuteriomethoxyimino)acetyl]amino]-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid. This precise chemical name highlights the stereochemistry and the position of the deuterated methoxy group.

Physical and Chemical Properties

The physical and chemical properties of Cefpodoxime-d3 Acid are largely similar to those of the non-deuterated compound, with the exception of its molecular weight and specific mass spectral characteristics.

Property	Value
CAS Number	2477791-28-7
Molecular Formula	C15H14D3N5O6S2
Molecular Weight	430.47 or 430.5 g/mol
Physical Appearance	Solid
Solubility	Slightly soluble in DMSO and methanol
Storage Condition	-20°C

The deuterium atoms in Cefpodoxime-d3 confer a slight increase in molecular weight compared to non-deuterated cefpodoxime (427.46 g/mol), making it distinguishable in mass spectrometric analysis.

Analytical Applications

Role as an Internal Standard

Cefpodoxime-d3 is specifically designed for use as an internal standard in the quantitative analysis of cefpodoxime. Internal standards are essential tools in analytical chemistry that compensate for variations in sample preparation, instrument response, and matrix effects, thereby improving the accuracy and precision of quantitative determinations.

The deuterated nature of Cefpodoxime-d3 makes it ideal for this purpose, as it behaves nearly identically to cefpodoxime during sample preparation and chromatographic separation, yet can be differentiated by mass spectrometry due to its different molecular weight.

Instrumental Methods

Cefpodoxime-d3 is primarily employed in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications. These powerful analytical techniques combine the separation capabilities of chromatography with the identification and quantification potential of mass spectrometry.

In a typical analytical workflow:

• Samples containing cefpodoxime are spiked with a known concentration of Cefpodoxime-d3

• The mixture undergoes identical sample preparation procedures

• During MS analysis, the deuterated compound produces fragment ions with masses typically 3 units higher than those from non-deuterated cefpodoxime

• The ratio of responses between analyte and internal standard is used for quantification

Commercial preparations of Cefpodoxime-d3 for analytical use are typically provided as concentrated solutions, such as 10mM in 25 μL aliquots, to facilitate accurate dilution and addition to analytical samples.

Relation to Non-deuterated Cefpodoxime

Comparative Structure

Cefpodoxime-d3 differs from cefpodoxime only in the substitution of three hydrogen atoms with deuterium atoms in the methoxy group of the methoxyimino moiety. This strategic modification ensures minimal changes to the chemical behavior while providing mass spectrometric distinction.

The parent compound, cefpodoxime, is represented by the formula C15H17N5O6S2 with a molecular weight of 427.46 g/mol. It features the same core structure as the deuterated analog but contains no deuterium atoms.

Pharmaceutical Context

Cefpodoxime itself is a significant pharmaceutical compound. It is the active metabolite of cefpodoxime proxetil, which is a third-generation cephalosporin antibiotic with broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

Understanding the non-deuterated compound provides context for the relevance of the deuterated standard:

• Cefpodoxime is a third-generation cephalosporin with increased stability to β-lactamases due to the steric bulk at the 7-position

• It exhibits antimicrobial activity against a wide range of bacteria with MIC90 values of 0.015-8 μg/ml

• It is effective against most Gram-positive and Gram-negative organisms, with exceptions including Pseudomonas aeruginosa, Enterococcus, and Bacteroides fragilis

Analytical Method Development

Sample Preparation Considerations

Effective use of Cefpodoxime-d3 as an internal standard requires careful consideration of sample preparation techniques. When working with biological matrices or pharmaceutical formulations, several factors should be taken into account:

• Addition of the internal standard early in the sample preparation workflow

• Selection of appropriate solvents compatible with both the analyte and internal standard

• Consideration of stability during extraction and processing steps

The similar physicochemical properties of Cefpodoxime-d3 to the parent compound ensure that both substances will experience similar recovery rates during extraction procedures, making the deuterated compound an ideal internal standard.

Chromatographic Parameters

When developing analytical methods using Cefpodoxime-d3 as an internal standard, optimizing chromatographic conditions is essential for accurate quantification. The compound's slight solubility in common solvents like DMSO and methanol should be considered when preparing mobile phases and sample diluents.

For LC-MS applications, considerations might include:

• Selection of appropriate column chemistry (typically C18 or similar)

• Mobile phase composition to ensure adequate separation

• Ionization source parameters optimized for detection of both the analyte and internal standard

Current Research Applications

Pharmaceutical Analysis

Cefpodoxime-d3 plays a crucial role in pharmaceutical quality control and bioanalytical methods. As an internal standard, it facilitates accurate quantification of cefpodoxime in:

• Raw material testing

• Formulation analysis

• Stability studies

• Bioequivalence studies

• Therapeutic drug monitoring

The use of deuterated internal standards like Cefpodoxime-d3 represents a best practice in pharmaceutical analysis, enabling more reliable and precise quantitative determinations.

Future Research Directions

While the primary application of Cefpodoxime-d3 remains as an analytical standard, ongoing research in cephalosporin chemistry may reveal additional uses. The development of deuterated compounds continues to be an important area in pharmaceutical research, particularly for:

• Metabolism studies

• Improved analytical methods

• Structure-activity relationship investigations

As analytical technologies advance, compounds like Cefpodoxime-d3 will likely find expanded applications in more sensitive and specific quantitative methods.